(1-((4-Methylphenyl)sulfonyl)-1H-imidazol-5-yl)methanol

• CAS RN: 52961-33-8
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: [3-(4-methylphenyl)sulfonylimidazol-4-yl]methanol
• InChI: InChI=1S/C11H12N2O3S/c1-9-2-4-11(5-3-9)17(15,16)13-8-12-6-10(13)7-14/h2-6,8,14H,7H2,1H3
• InChI Key: XPYGFPAXOSJDKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=NC=C2CO

Description

(1-((4-Methylphenyl)sulfonyl)-1H-imidazol-5-yl)methanol is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cold solution of 0.08 mole of sodium bicarbonate in 40 ml of water is added 0.02 mole of imidazol-5-ylmethanol hydrochloride followed by a solution of 0.025 mole of tosylchloride in 30 ml of ethyl acetate. The reaction mixture is stirred at room temperature for 5 hours. The organic phase is separated, washed with sodium bicarbonate, and dried over magnesium sulfate and concentrated under reduced pressure. The residue is crystallized from ethyl acetate to afford 1-tosylimidazol-5-ylmethanol.